Sannamycin F

• Molecular Formula: C18H35N5O6
• Molecular Weight: 417.5 g/mol
• InChI: InChI=1S/C18H35N5O6/c1-20-7-10-4-5-12(23-14(25)8-22-9-24)18(28-10)29-17-11(19)6-13(27-3)15(21-2)16(17)26/h9-13,15-18,20-21,26H,4-8,19H2,1-3H3,(H,22,24)(H,23,25)/t10-,11-,12+,13+,15+,16+,17+,18-/m0/s1
• InChIKey: NKRBCHAZRNKYCR-QXHFBZJUSA-N

Sannamycin F Overview

Sannamycin F (CAS 83931-91-3) is a minor aminoglycoside antibiotic component produced by the fermentation of *Streptomyces sannanensis* sp. nov. . It is characterized by a core aminoglycoside structure, with a molecular formula of C18H35N5O6 and a molecular weight of 417.50 g/mol . Its antibacterial activity is described as weak or mild against a broad spectrum of Gram-positive and Gram-negative bacteria [1]. The compound's structure was definitively elucidated among a group of novel sannamycin components isolated from the producing strain [2].

1

Structure-defined natural product Identified as 2′-N-(N-formylglycyl)sannamycin C, enabling SAR probe studies within aminoglycoside class.

2

Fermentation minor component Isolated from Streptomyces sannanensis; supports biosynthetic pathway and metabolomic profiling investigations.

3

Antimicrobial screening context Exhibits reported weak antibacterial activity; relevant for target identification and resistance mechanism studies.

Quantitative MIC data unavailable; potency assumptions require direct validation.

• [1] MedChemExpress. (n.d.). Sannamycin F. Retrieved from https://www.medchemexpress.eu/sannamycin-f.html View Source
• [2] Iwasaki, A., Itoh, Y., Mori, T., & Ideushi, T. (1982). アミノ配糖体抗生物質,サンナマイシンの新規成分 [New Components of Aminoglycoside Antibiotics, Sannamycins]. Nippon Kagaku Kaishi, 1982(10), 1696–1705. View Source

Sannamycin F Substitution Risks

While Sannamycin F belongs to the aminoglycoside class, its distinct structural features, such as the specific glycosidic linkages and the N-formylglycyl substitution on the 2'-amino group [1], preclude simple substitution with other in-class compounds like gentamicin or kanamycin. Although comparative data for Sannamycin F are extremely limited, the established structure-activity relationships (SAR) within the aminoglycoside family dictate that even minor structural modifications can profoundly alter antibacterial spectrum, potency, and resistance profiles [2]. Therefore, substituting Sannamycin F with a more common aminoglycoside without empirical data risks invalidating experimental results, particularly in studies focused on specific binding interactions or resistance mechanisms where the unique structure of Sannamycin F is the critical variable.

!

Structural modification not interchangeable Sannamycin F is a 2′-N-formylglycyl derivative; its activity profile may shift away from parent sannamycin C or other family members.

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Class-level aminoglycoside profile may not transfer Subtle side-chain differences can alter ribosomal binding and bacterial uptake; general class assumptions risk functional mismatch.

!

Absence of comparative MIC data No peer-reviewed quantitative potency values limit direct substitution assessment; performance expectation remains context-dependent.

• [1] Iwasaki, A., Itoh, Y., Mori, T., & Ideushi, T. (1982). アミノ配糖体抗生物質,サンナマイシンの新規成分 [New Components of Aminoglycoside Antibiotics, Sannamycins]. Nippon Kagaku Kaishi, 1982(10), 1696–1705. View Source
• [2] Krause, K. M., Serio, A. W., Kane, T. R., & Connolly, L. E. (2016). Aminoglycosides: An Overview. Cold Spring Harbor Perspectives in Medicine, 6(6), a027029. View Source

Sannamycin F Differentiating Evidence

Structural Difference vs. Sannamycin C

Sannamycin F is consistently characterized as having 'weak' or 'mild' antibacterial activity against both Gram-positive and Gram-negative bacteria [1]. While quantitative MIC values for Sannamycin F against specific strains are not available in the primary literature, this qualitative descriptor serves as a class-level inference when compared to the high potency of clinical aminoglycosides like gentamicin or tobramycin, which typically exhibit MICs in the sub-μg/mL range for susceptible organisms [2]. This lower intrinsic potency is a key differentiating factor.

Structural identity

Reported

2′-N-(N-formylglycyl) substitution vs. unmodified sannamycin C

Supports SAR differentiation from parent compound

Confirmed by 1H-NMR and degradation; structural probe for target-binding studies.

Evidence Dimension	Antibacterial Potency
Target Compound Data	Described as 'weak' or 'mild' antibacterial activity.
Comparator Or Baseline	Clinical aminoglycosides (e.g., Gentamicin, Tobramycin) typically have MICs in the sub-μg/mL range for susceptible Gram-negative bacteria.
Quantified Difference	Significantly lower potency (qualitative difference).
Conditions	General susceptibility testing against Gram-positive and Gram-negative bacteria.

Why This Matters

This defines Sannamycin F as a low-potency compound, likely unsuitable for development as a standalone therapeutic but potentially valuable as a tool compound or a scaffold for SAR studies where a weaker starting point is advantageous.

• [1] MedChemExpress. (n.d.). Sannamycin F. Retrieved from https://www.medchemexpress.eu/sannamycin-f.html View Source
• [2] EUCAST. (2023). Clinical breakpoints - bacteria (v 13.0). Retrieved from https://www.eucast.org/clinical_breakpoints View Source

Antibacterial Potency Data Gap

Structural analysis by NMR and mass spectrometry determined that Sannamycin F (compound 5) is a 2'-N-(N-formylglycyl) derivative of sannamycin C [1]. This specific N-formylglycyl modification distinguishes it from other sannamycin components like sannamycin E, G, H, J, K, and L, which possess different substitution patterns (e.g., 6'-N-demethyl, 3-O-methyl, or 4',5'-didehydro modifications) [1]. This precise chemical identity, confirmed by spectroscopic methods, provides a clear basis for selection in studies requiring this exact structure.

Potency data gap

Data to verify

Qualitative 'weak antibacterial activity'; no quantitative MIC identified

Antimicrobial screening context only; quantitative comparison unsupported

Vendor description; peer-reviewed MIC studies missing. Potency assumptions require direct testing.

Evidence Dimension	Molecular Structure
Target Compound Data	2'-N-(N-formylglycyl)sannamycin C.
Comparator Or Baseline	Other sannamycin congeners (E, G, H, J, K, L) with different substituents.
Quantified Difference	Unique 2'-N-formylglycyl substitution.
Conditions	Structure determination by NMR and MS.

Why This Matters

Procurement of Sannamycin F ensures the user is working with a chemically defined entity, essential for reproducibility in structural biology, enzymology, or synthetic chemistry applications.

• [1] Iwasaki, A., Itoh, Y., Mori, T., & Ideushi, T. (1982). アミノ配糖体抗生物質,サンナマイシンの新規成分 [New Components of Aminoglycoside Antibiotics, Sannamycins]. Nippon Kagaku Kaishi, 1982(10), 1696–1705. View Source

Distinct Molecular Formula vs. Sannamycins

Sannamycin F contains a 2'-N-(N-formylglycyl) group [1]. Based on known aminoglycoside structure-activity relationships, modifications at the 2'-position, particularly N-acylation, are known to confer resistance to certain 2'-N-acetyltransferases [AAC(2')] [2]. While no direct enzymatic studies on Sannamycin F are available, this class-level inference suggests it may not be a substrate for this common resistance mechanism, differentiating it from aminoglycosides like gentamicin or tobramycin which are susceptible to a wide array of AMEs.

Molecular identity

Cross-study comparable

C₁₈H₃₅N₅O₆, 417.50 g/mol vs. sannamycin B/C (C₁₅H₃₂N₄O₄, 332.44 g/mol)

Unique formula enables analytical differentiation

Difference of +85.06 g/mol; reliable marker for HPLC/LC-MS method specificity.

Evidence Dimension	Predicted Resistance Profile
Target Compound Data	Presence of a 2'-N-formylglycyl group.
Comparator Or Baseline	Clinical aminoglycosides (e.g., Gentamicin, Tobramycin) susceptible to many AMEs including AAC(2').
Quantified Difference	Potential resistance to AAC(2') enzymes (inferred).
Conditions	Inference based on aminoglycoside SAR.

Why This Matters

For researchers studying bacterial resistance mechanisms, Sannamycin F could serve as a structurally distinct probe to differentiate between the activity of various AMEs, particularly AAC(2'), offering a tool that may not be inactivated by this specific enzyme.

• [1] Iwasaki, A., Itoh, Y., Mori, T., & Ideushi, T. (1982). アミノ配糖体抗生物質,サンナマイシンの新規成分 [New Components of Aminoglycoside Antibiotics, Sannamycins]. Nippon Kagaku Kaishi, 1982(10), 1696–1705. View Source
• [2] Ramirez, M. S., & Tolmasky, M. E. (2010). Aminoglycoside modifying enzymes. Drug Resistance Updates, 13(6), 151–171. View Source

Sannamycin F Application Scenarios

Structural Biology and SAR Studies

Sannamycin F's unique 2'-N-(N-formylglycyl) substitution [1] makes it a valuable tool for SAR studies. Researchers aiming to understand how N-acylation of the 2'-amino group affects ribosomal binding, antibacterial spectrum, or evasion of modifying enzymes can use Sannamycin F as a comparator to unmodified or differently modified aminoglycoside scaffolds.

Analytical Method Development and Quality Control

Based on class-level inference, the 2'-N-substitution on Sannamycin F may confer resistance to AAC(2') enzymes [1][2]. It can be employed as a selective probe in enzymatic assays to differentiate AAC(2') activity from that of other aminoglycoside-modifying enzymes, helping to dissect complex resistance profiles in bacterial isolates.

Aminoglycoside Biosynthesis Research

The structural elucidation of Sannamycin F was part of a broader effort to characterize the minor components of the sannamycin complex [1]. For analytical chemists and quality control laboratories involved in the fermentation or characterization of the sannamycin antibiotic complex, a pure sample of Sannamycin F is essential as a reference standard for HPLC, LC-MS, and other analytical methods to ensure accurate identification and quantification of this specific component in mixtures.

Starting Material for Semi-Synthetic Aminoglycoside Derivatives

The presence of multiple reactive functional groups, including amines, hydroxyls, and an N-formylglycyl moiety, makes Sannamycin F a potential starting point for semi-synthesis. Researchers can leverage its pre-existing, unique modification to create novel aminoglycoside analogs through further selective chemical derivatization, exploring new chemical space within this antibiotic class.

Application

Selection Property

Validation Focus

Structure-activity relationship studies

2′-N-formylglycyl structural probe

SAR interpretation vs. sannamycin C

Analytical method development

Unique molecular formula and mass

Method specificity for sannamycin differentiation

Biosynthetic pathway research

Fermentation minor component

Enzymatic tailoring step validation

• [1] Iwasaki, A., Itoh, Y., Mori, T., & Ideushi, T. (1982). アミノ配糖体抗生物質,サンナマイシンの新規成分 [New Components of Aminoglycoside Antibiotics, Sannamycins]. Nippon Kagaku Kaishi, 1982(10), 1696–1705. View Source
• [2] Ramirez, M. S., & Tolmasky, M. E. (2010). Aminoglycoside modifying enzymes. Drug Resistance Updates, 13(6), 151–171. View Source